Cas no 2089381-34-8 (2,6-Dichloro-5-methoxynicotinonitrile)

• Product Name: 2,6-Dichloro-5-methoxynicotinonitrile
• CAS No: 2089381-34-8
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• CID: 4636156
• PubChem ID: 127255385
• Update Time: 2025-05-21

2,6-Dichloro-5-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-5-methoxynicotinonitrile
• 2,6-dichloro-5-methoxypyridine-3-carbonitrile
• D84026
• DB-408754
• BS-52092
• SCHEMBL23860790
• 2,6-dichloro-5-methoxy-3-Pyridinecarbonitrile
• MFCD30730107
• 2089381-34-8

• Inchi： 1S/C7H4Cl2N2O/c1-12-5-2-4(3-10)6(8)11-7(5)9/h2H,1H3
• InChI Key： MQJIECZOBAOYJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(N=1)Cl)OC

Computed Properties

• Exact Mass: 201.9700681g/mol
• Monoisotopic Mass: 201.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2,6-Dichloro-5-methoxynicotinonitrile

Comprehensive Guide to 2,6-Dichloro-5-methoxynicotinonitrile (CAS No. 2089381-34-8): Properties, Applications, and Market Insights

2,6-Dichloro-5-methoxynicotinonitrile (CAS No. 2089381-34-8) is a specialized nicotinonitrile derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methoxy substitution pattern, serves as a versatile building block in organic synthesis. With the growing demand for heterocyclic compounds in drug discovery, understanding this chemical's properties and applications becomes crucial for researchers and industry professionals.

The molecular structure of 2,6-Dichloro-5-methoxynicotinonitrile features a pyridine core with strategic substitutions that enhance its reactivity and potential biological activity. The presence of electron-withdrawing cyano group at the 3-position, combined with chloro substituents at the 2- and 6-positions, creates a molecular framework particularly suited for nucleophilic aromatic substitution reactions. These structural characteristics make it valuable for creating more complex molecules in medicinal chemistry.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in cancer research. The 2,6-Dichloro-5-methoxynicotinonitrile scaffold has shown promise in the synthesis of compounds targeting specific protein kinases involved in cell signaling pathways. This aligns with current trends in precision medicine, where researchers seek targeted therapies with fewer side effects. The compound's modifiable structure allows for the creation of diverse analogs, facilitating structure-activity relationship studies.

In agrochemical applications, 2,6-Dichloro-5-methoxynicotinonitrile serves as a precursor for novel crop protection agents. Its structural features contribute to the development of compounds with potential fungicidal or herbicidal activity, addressing the growing need for sustainable agricultural solutions. The methoxy group in particular may influence the compound's bioavailability and environmental persistence, important considerations in modern green chemistry approaches.

The synthesis of 2,6-Dichloro-5-methoxynicotinonitrile typically involves multistep organic reactions starting from commercially available nicotinic acid derivatives. Recent advancements in catalytic chlorination methods have improved the efficiency of producing this compound, reducing waste and energy consumption. These process improvements align with the pharmaceutical industry's focus on green synthesis and atom economy principles.

From a market perspective, demand for 2,6-Dichloro-5-methoxynicotinonitrile has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. The compound's patent landscape reveals increasing interest from major drug developers, suggesting its potential in future therapeutic applications. Suppliers are responding to this demand by offering the compound in various research quantities, from milligrams to kilogram scales, with strict quality control measures.

Storage and handling of 2,6-Dichloro-5-methoxynicotinonitrile require standard laboratory precautions for organic compounds. It should be kept in airtight containers under inert atmosphere to prevent degradation, with recommended storage temperatures typically between 2-8°C. These handling procedures are similar to those for many pharmaceutical intermediates and follow good laboratory practice guidelines.

Analytical characterization of 2,6-Dichloro-5-methoxynicotinonitrile typically includes HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's spectral properties provide distinct fingerprints that aid in quality verification, crucial for research reproducibility. Many suppliers now provide comprehensive analytical data sheets with each batch, responding to the research community's need for compound verification in drug discovery workflows.

Future research directions for 2,6-Dichloro-5-methoxynicotinonitrile may explore its potential in metal-catalyzed cross-coupling reactions, given the current interest in palladium-catalyzed transformations for drug synthesis. Additionally, its application in photoredox catalysis systems could be investigated, aligning with trends in visible-light-mediated organic synthesis. These emerging areas could further expand the utility of this valuable chemical building block.

For researchers sourcing 2,6-Dichloro-5-methoxynicotinonitrile, it's important to verify suppliers' certificates of analysis and synthetic routes. The compound is available from several specialty chemical providers, with variations in purity grades suitable for different applications. Current market prices reflect its status as a research-grade intermediate, with costs influenced by scale and purity requirements.

In conclusion, 2,6-Dichloro-5-methoxynicotinonitrile (CAS No. 2089381-34-8) represents an important nitrogen-containing heterocycle with diverse applications in pharmaceutical and agrochemical research. Its unique substitution pattern and reactivity profile make it a valuable tool for medicinal chemists exploring new biological targets. As research into kinase inhibitors and sustainable agrochemicals continues to advance, this compound is likely to maintain its relevance in scientific discovery and development pipelines.